Cyclohexanepropanol, alpha,2,2-trimethyl-6-methylene-

• CAS RN: 13720-13-3
• Molecular Formula: C13H24O
• Molecular Weight: 196.33 g/mol
• IUPAC Name: 4-(2,2-dimethyl-6-methylidenecyclohexyl)butan-2-ol
• InChI: InChI=1S/C13H24O/c1-10-6-5-9-13(3,4)12(10)8-7-11(2)14/h11-12,14H,1,5-9H2,2-4H3
• InChI Key: XYSOCYCFJHMQON-UHFFFAOYSA-N
• SMILES: CC(CCC1C(=C)CCCC1(C)C)O

Description

Cyclohexanepropanol, alpha,2,2-trimethyl-6-methylene- is a chemical compound with the molecular formula C12H20O. It is commonly known as 'isophorone' and is used in various industrial applications.

Mechanism Of Action

The mechanism of action of isophorone is not well understood. However, it is believed that it acts as a solvent and a reactant in various chemical reactions. Isophorone is also known to have antioxidant properties, which may contribute to its biological activity.

Biochemical And Physiological Effects

Isophorone has been shown to have toxic effects on the liver and kidneys in animal studies. It is also a skin and eye irritant. However, the effects of isophorone on human health are not well understood. Isophorone has been shown to have antimicrobial activity against various microorganisms, including bacteria and fungi.

Advantages And Limitations For Lab Experiments

Isophorone has several advantages as a solvent in lab experiments. It has a high boiling point, which makes it useful in high-temperature reactions. Isophorone is also a good solvent for polar and nonpolar compounds. However, isophorone is toxic and flammable, which limits its use in certain lab experiments.

Future Directions

There are several future directions for the use of isophorone in scientific research. Isophorone can be used as a starting material in the synthesis of new pharmaceuticals and agrochemicals. Isophorone can also be used as a solvent in the production of new resins, coatings, and adhesives. Further research is needed to understand the mechanism of action of isophorone and its potential health effects.
Conclusion:
In conclusion, isophorone is a useful chemical compound with various scientific research applications. It is synthesized through the aldol condensation of acetone and formaldehyde and is used as a solvent in the production of resins, coatings, and adhesives. Isophorone has toxic effects on the liver and kidneys in animal studies and is a skin and eye irritant. However, further research is needed to understand the mechanism of action of isophorone and its potential health effects.

Synthesis Methods

Isophorone is synthesized through the aldol condensation of acetone and formaldehyde. The reaction is catalyzed by a base such as potassium hydroxide or sodium hydroxide. The resulting product is then subjected to distillation to obtain pure isophorone.

Scientific Research Applications

Isophorone has various scientific research applications. It is used as a solvent in the production of resins, coatings, and adhesives. Isophorone is also used as a starting material in the synthesis of various organic compounds. It is used as a reagent in the synthesis of pharmaceutical intermediates, agrochemicals, and fragrances.